Cas no 1313437-26-1 (Dl-isocitric acid trisodium salt hydrate)

• Product Name: Dl-isocitric acid trisodium salt hydrate
• CAS No: 1313437-26-1
• MF: C₆H₅NaO₇
• MW: 212.089473485947
• CID: 5526850
• Update Time: 2025-05-28

Dl-isocitric acid trisodium salt hydrate Chemical and Physical Properties

Names and Identifiers

• Dl-isocitric acid trisodium salt hydrate

• Inchi： 1S/C6H8O7.Na/c7-3(8)1-2(5(10)11)4(9)6(12)13;/h2,4,9H,1H2,(H,7,8)(H,10,11)(H,12,13);/q;+1/p-3
• InChI Key： BUGNFGJMLCOARO-UHFFFAOYSA-K
• SMILES： C(C(=O)[O-])(CC(=O)[O-])C(O)C(=O)[O-].[Na+]

Additional information on Dl-isocitric acid trisodium salt hydrate

Recent Advances in the Application of Dl-isocitric Acid Trisodium Salt Hydrate (CAS: 1313437-26-1) in Biochemical and Pharmaceutical Research

Dl-isocitric acid trisodium salt hydrate (CAS: 1313437-26-1) has recently garnered significant attention in biochemical and pharmaceutical research due to its versatile applications in metabolic studies, enzyme kinetics, and drug development. This compound, a derivative of isocitric acid, plays a crucial role in the tricarboxylic acid (TCA) cycle, making it a valuable tool for investigating cellular metabolism and energy production. Recent studies have explored its potential as a biomarker for metabolic disorders and its utility in synthesizing novel pharmaceutical compounds. The following sections provide an overview of the latest research findings related to this compound, highlighting its biochemical significance and therapeutic potential.

One of the most notable advancements in the use of Dl-isocitric acid trisodium salt hydrate is its application in metabolic profiling. Researchers have employed this compound to study alterations in the TCA cycle under various pathological conditions, such as cancer and neurodegenerative diseases. For instance, a 2023 study published in the Journal of Biological Chemistry demonstrated that Dl-isocitric acid trisodium salt hydrate could serve as a sensitive indicator of mitochondrial dysfunction in glioblastoma cells. The study utilized high-performance liquid chromatography (HPLC) to quantify the compound's levels, revealing its potential as a diagnostic tool for metabolic abnormalities.

In addition to its role in metabolic research, Dl-isocitric acid trisodium salt hydrate has been investigated for its enzymatic properties. Recent work has focused on its interaction with isocitrate dehydrogenase (IDH), a key enzyme in the TCA cycle. Mutations in IDH are associated with several cancers, and Dl-isocitric acid trisodium salt hydrate has been used to develop inhibitors targeting these mutant enzymes. A 2022 study in Nature Chemical Biology reported the synthesis of a novel IDH inhibitor using Dl-isocitric acid trisodium salt hydrate as a precursor, showcasing its utility in drug discovery. The inhibitor demonstrated promising results in preclinical trials, underscoring the compound's potential in oncology.

Furthermore, Dl-isocitric acid trisodium salt hydrate has been explored for its antioxidant properties. A 2023 study in Free Radical Biology and Medicine investigated its ability to scavenge reactive oxygen species (ROS) in neuronal cells. The findings suggested that the compound could mitigate oxidative stress, a key factor in neurodegenerative diseases like Alzheimer's and Parkinson's. This research opens new avenues for developing neuroprotective therapies based on Dl-isocitric acid trisodium salt hydrate derivatives.

Despite these promising developments, challenges remain in the large-scale production and purification of Dl-isocitric acid trisodium salt hydrate. Recent advancements in synthetic biology, however, offer potential solutions. A 2023 paper in Biotechnology and Bioengineering described a microbial fermentation process for producing high-purity Dl-isocitric acid trisodium salt hydrate, which could facilitate its broader application in research and industry.

In conclusion, Dl-isocitric acid trisodium salt hydrate (CAS: 1313437-26-1) continues to be a compound of significant interest in biochemical and pharmaceutical research. Its applications in metabolic profiling, enzyme inhibition, and antioxidant therapy highlight its multifaceted potential. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, solidifying its role as a cornerstone in modern biomedical research.